Cas no 906744-67-0 (4-2-(Benzyloxy)ethylpiperidine Hydrochloride)

• Product Name: 4-2-(Benzyloxy)ethylpiperidine Hydrochloride
• CAS No: 906744-67-0
• MF: C₁₄H₂₂ClNO
• MW: 255.783583164215
• CID: 4719390
• Update Time: 2025-10-28

4-2-(Benzyloxy)ethylpiperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[2-(Benzyloxy)ethyl]piperidine hydrochloride
• 4-2-(Benzyloxy)ethylpiperidine Hydrochloride

• Inchi： 1S/C14H21NO.ClH/c1-2-4-14(5-3-1)12-16-11-8-13-6-9-15-10-7-13;/h1-5,13,15H,6-12H2;1H
• InChI Key： UHYSTHNVAFVVRE-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)CCC1CCNCC1

Computed Properties

• Exact Mass: 255.139
• Monoisotopic Mass: 255.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Additional information on 4-2-(Benzyloxy)ethylpiperidine Hydrochloride

Comprehensive Overview of 4-2-(Benzyloxy)ethylpiperidine Hydrochloride (CAS No. 906744-67-0)

4-2-(Benzyloxy)ethylpiperidine Hydrochloride (CAS No. 906744-67-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidine backbone and benzyloxyethyl functional group, is widely studied for its potential applications in medicinal chemistry and drug development. Researchers are particularly interested in its structural properties, which make it a valuable intermediate in synthesizing bioactive molecules.

The benzyloxyethyl moiety in 4-2-(Benzyloxy)ethylpiperidine Hydrochloride contributes to its lipophilicity, enhancing its ability to cross cellular membranes. This property is crucial for drug candidates targeting central nervous system (CNS) disorders, a hot topic in modern pharmacology. With the rising prevalence of neurological conditions, the demand for novel CNS-active compounds has surged, placing piperidine derivatives like this one at the forefront of research.

In recent years, the compound’s potential role in addressing neurodegenerative diseases has been explored. Alzheimer’s and Parkinson’s diseases remain among the most searched medical topics globally, and researchers are investigating whether 4-2-(Benzyloxy)ethylpiperidine Hydrochloride could serve as a scaffold for developing neuroprotective agents. Its hydrochloride salt form improves solubility, a critical factor for bioavailability—a key concern in drug formulation.

From a synthetic chemistry perspective, CAS No. 906744-67-0 is often discussed in the context of heterocyclic compound synthesis. Heterocycles are indispensable in drug design, and piperidine-based structures are frequently featured in FDA-approved pharmaceuticals. The compound’s versatility allows for modifications that can lead to highly selective and potent therapeutic agents, aligning with the industry’s shift toward precision medicine.

Another area of interest is the compound’s potential application in pain management. With the opioid crisis driving the search for non-addictive analgesics, 4-2-(Benzyloxy)ethylpiperidine Hydrochloride has been examined for its interaction with neurotransmitter systems. Its benzyl ether group may influence receptor binding, offering a pathway to develop safer alternatives to traditional painkillers.

Environmental and green chemistry considerations are also relevant. As sustainability becomes a priority, researchers are optimizing synthetic routes for 906744-67-0 to minimize waste and energy consumption. This aligns with the growing trend of eco-friendly synthesis, a frequently searched topic among chemists and pharmaceutical professionals.

In summary, 4-2-(Benzyloxy)ethylpiperidine Hydrochloride (CAS No. 906744-67-0) represents a multifaceted compound with promising applications in drug discovery, CNS research, and sustainable chemistry. Its structural features and adaptability make it a subject of ongoing investigation, reflecting the dynamic nature of modern scientific inquiry.